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Compound of Interest

Compound Name: (2-Mercaptoethyl)cyclohexanethiol

Cat. No.: B12655978 Get Quote

Disclaimer: There is a significant lack of specific safety, handling, and toxicological data for (2-
Mercaptoethyl)cyclohexanethiol in the public domain. This guide has been compiled using

data for the structurally analogous and closely related compound, Cyclohexanethiol (CAS No.

1569-69-3). It is crucial to handle (2-Mercaptoethyl)cyclohexanethiol with, at a minimum, the

same precautions as Cyclohexanethiol. All users must perform a thorough risk assessment

before handling this compound and consult any available supplier-specific Safety Data Sheets

(SDS).

Executive Summary
This technical document provides a comprehensive overview of the safety and handling

precautions for (2-Mercaptoethyl)cyclohexanethiol, with data extrapolated from its surrogate,

Cyclohexanethiol. This guide is intended for researchers, scientists, and professionals in drug

development. Thiols are recognized for their potent and often unpleasant odors and present

various health hazards. Strict adherence to the safety protocols detailed herein is paramount to

mitigate risks in both laboratory and industrial environments.

Hazard Identification and Classification
Cyclohexanethiol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The following table outlines its

hazard classifications.

Table 1: GHS Classification for Cyclohexanethiol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12655978?utm_src=pdf-interest
https://www.benchchem.com/product/b12655978?utm_src=pdf-body
https://www.benchchem.com/product/b12655978?utm_src=pdf-body
https://www.benchchem.com/product/b12655978?utm_src=pdf-body
https://www.benchchem.com/product/b12655978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[1]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1][2]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation.[1][2]

Signal Word:Warning[3] or Danger[1][4]

Physicochemical Properties
A thorough understanding of a chemical's physicochemical properties is fundamental for its

safe handling, storage, and use.

Table 2: Physicochemical Properties of Cyclohexanethiol
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Property Value

Molecular Formula C₆H₁₂S[3][5][6]

Molar Mass 116.22 g/mol [3][4][6]

Appearance
Colorless liquid with a strong, unpleasant odor.

[3][6][7]

Boiling Point 158-160 °C (316-320 °F)[4][5][6]

Melting Point -30 °C[5]

Flash Point 43 °C (109.4 - 110 °F) (closed cup)[4][8]

Density 0.95 g/mL at 25 °C[4][5][6]

Vapor Density 4.0 (Air = 1)[4]

Vapor Pressure 10.3 mmHg at 37.7 °C[4][5]

Solubility in Water Insoluble[3][5][7]

Solubility in Other Solvents
Soluble in Ether, Benzene, Acetone, Chloroform.

[3]

Toxicological Information
The available toxicological data for Cyclohexanethiol is limited.

Table 3: Toxicological Data for Cyclohexanethiol

Test Species Route Value

LD₅₀ Mice Injected 316 mg/kg[6]

LD₅₀ Rat (male and female) Oral 1220 mg/kg[9]

LC₅₀ Rat (male and female) Inhalation
5.6 - 13.3 mg/L (4 h)

[9]

Experimental Workflow and Handling Procedures
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As specific experimental protocols for (2-Mercaptoethyl)cyclohexanethiol are not available,

this section details a generalized workflow for the safe handling of hazardous liquid thiols.

General Workflow for Handling Hazardous Thiols

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Emergency Procedures

Review SDS

Don PPE

Prepare Fume Hood

Assemble Equipment

Inert Atmosphere Transfer

Perform Experiment

Monitor ReactionSpill, Fire, or Exposure

Quench Reaction

Segregate Waste

Decontaminate Glassware

Dispose of Waste

Evacuate Alert Supervisor/Safety Officer Administer First Aid
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of hazardous thiols in a laboratory setting.

Risk Assessment and Preparation
Review Safety Data Sheet (SDS): Prior to commencing any work, meticulously review the

SDS for Cyclohexanethiol.

Designated Work Area: All manipulations of this compound must be performed within a

certified and properly functioning chemical fume hood.[10][11]

Personal Protective Equipment (PPE): Ensure the correct selection and fit of appropriate

PPE, including:

Nitrile or neoprene gloves.[3]

Chemical safety goggles and a face shield.[3]

A flame-resistant laboratory coat.

Fully enclosed, chemical-resistant footwear.

Spill Preparedness: A spill kit must be readily accessible. For thiols, this should contain an

inert absorbent material and a deactivating solution, such as a fresh solution of sodium

hypochlorite.

Handling and Experimental Use
Static Electricity: To prevent ignition from static discharge, all containers and transfer

equipment must be grounded and bonded.[3] Employ only non-sparking tools.[3]

Inert Atmosphere: As the compound may be sensitive to air, handle it under an inert

atmosphere, such as nitrogen or argon.[1]

Chemical Transfers: Utilize a syringe or cannula for transferring the liquid to minimize the

release of vapors. Avoid pouring in an open laboratory environment.
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Heating: If heating is required, use a precisely controlled heating source like a heating

mantle or an oil bath situated inside the fume hood. Open flames are strictly prohibited.[8]

Reaction Systems: Whenever feasible, conduct all reactions within a closed system.

Waste Management and Disposal
Waste Segregation: All waste materials containing the thiol must be collected in a

designated, sealed, and clearly labeled waste container.

Decontamination: Thoroughly decontaminate all glassware and equipment that has been in

contact with the thiol using a suitable deactivating solution before its removal from the fume

hood.

Disposal Protocol: Dispose of all chemical waste in accordance with your institution's

hazardous waste management program.[3] Do not dispose of this chemical down the drain.

[11]

Emergency Response Procedures
Inhalation: Immediately move the exposed individual to an area with fresh air. If breathing is

labored, provide supplemental oxygen. Seek prompt medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

copious amounts of soap and water for a minimum of 15 minutes. Seek medical attention.[3]

Eye Contact: Immediately flush the eyes with a large volume of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. If contact lenses are present and can be easily

removed, do so. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth thoroughly with water. Seek immediate

medical attention.[3]

Spills: In the event of a spill, evacuate the immediate area. For minor spills contained within

a fume hood, use an inert absorbent to contain the liquid. For major spills, or any spill that

occurs outside of a fume hood, evacuate the laboratory and activate your institution's

emergency response team.[3]
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Storage and Chemical Incompatibility
Correct storage practices are essential for maintaining the chemical's integrity and preventing

hazardous reactions.

Storage Conditions: Store in a cool, dry, and well-ventilated location, shielded from direct

sunlight.[3] The container should be kept tightly sealed and under an inert atmosphere.[1] It

is recommended to store this chemical in a designated flammable liquids cabinet.

Incompatible Materials: Avoid contact with strong oxidizing agents, reducing agents, strong

acids, and alkali metals.[2]

Fire and Explosion Hazard
Cyclohexanethiol is a flammable liquid and poses a fire and explosion risk.

Suitable Extinguishing Media: For fires involving this chemical, use dry chemical, foam, or

carbon dioxide.[3] The use of water is not recommended as it may cause the fire to spread.

[3]

Firefighting Precautions: Firefighters must wear a self-contained breathing apparatus

(SCBA) and full protective clothing. The vapors are denser than air and can travel to an

ignition source, leading to a flashback. Containers are at risk of exploding when exposed to

heat.[3]

Hazardous Combustion Products: The combustion of this material may generate toxic and

irritating gases, including sulfur oxides and carbon oxides.[3]

Conclusion
Although specific safety and toxicological data for (2-Mercaptoethyl)cyclohexanethiol are not

currently available, the information derived from its surrogate, Cyclohexanethiol, clearly

indicates that it is a hazardous substance that demands meticulous handling. It is imperative

that all personnel receive comprehensive training on the procedures outlined in this guide and

any accompanying safety data sheets before engaging in work with this or similar thiol

compounds. A thorough, substance-specific risk assessment must be conducted before any

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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